LU-002c

• Molecular Formula: C31H41N7O6S
• Molecular Weight: 639.772
• IUPAC Name: (S)-N-((S)-1-(((S,E)-1-(4-(Aminomethyl)phenyl)-5-(methylsulfonyl)-3-oxopent-4-en-2-yl)amino)-1-oxopropan-2-yl)-2-((R)-2-azido-3-phenylpropanamido)-4-methylpentanamide
• InChI: InChI=1S/C31H41N7O6S/c1-20(2)16-26(36-31(42)27(37-38-33)18-22-8-6-5-7-9-22)30(41)34-21(3)29(40)35-25(28(39)14-15-45(4,43)44)17-23-10-12-24(19-32)13-11-23/h5-15,20-21,25-27H,16-19,32H2,1-4H3,(H,34,41)(H,35,40)(H,36,42)/b15-14+/t21-,25-,26-,27+/m0/s1
• InChI Key: BNRBJCZBHIRXCY-XIWSVTSMSA-N
• SMILES: CC(C)C[C@H](NC([C@H](N=[N+]=[N-])CC1=CC=CC=C1)=O)C(N[C@@H](C)C(N[C@H](C(/C=C/S(=O)(C)=O)=O)CC2=CC=C(CN)C=C2)=O)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: LU-002c; LU 002c; LU002c

Description

LU-002c is a novel potent β2c-specific inhibitor, displaying moderate trypanocidal activity

Scientific Research Applications

Neurochemical Profile and Potential as an Antidepressant

LU-002c, specifically Lu 19-005, has been investigated for its neurochemical profile. It is identified as a potent inhibitor of the synaptosomal uptake of dopamine, noradrenaline, and serotonin. This inhibition is crucial as these neurotransmitters are involved in depression. The compound's ability to impact these neurotransmitters makes it an interesting experimental tool and a potential new antidepressant agent. However, it lacks inhibitory properties on dopaminergic, serotonergic, noradrenergic, histaminergic, and cholinergic systems in receptor-binding models and functional in vitro tests (Hyttel & Larsen, 1985).

Land Use and Environmental Impact

Several studies focus on the broader concept of land use (LU), including LU-002c. For instance, a study on global land use changes under diverse socioeconomic and climate scenarios provides insights into Earth system dynamics. This research is crucial for understanding the impacts of land use and land cover change, as well as the uncertainties associated with these impacts (Chen et al., 2020). Another study examined the influence of land use and topography in a complex terrain area using high-resolution mesoscale modeling, highlighting the importance of land-use classification in atmospheric and environmental studies (Jiménez-Esteve et al., 2018).

Geochemical and Isotopic Analysis

Research on the separation of Hf and Lu for high-precision isotope analysis in rock samples is another significant aspect of LU-002c applications. This method allows geochemical studies of planetary processes and precise measurements of Hf isotopic compositions, which are essential in understanding geological materials and processes (Blichert‐Toft et al., 1997).

Air Pollution and Environmental Health

A study on the application of land use regression to estimate long-term concentrations of traffic-related nitrogen oxides and fine particulate matter offers insights into environmental health. This research is pivotal for understanding the spatial patterns of traffic-related pollution and its implications for public health (Henderson et al., 2007).